Cas no 1509085-12-4 (methyl 7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylate)

• Product Name: methyl 7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylate
• CAS No: 1509085-12-4
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5951018
• PubChem ID: 83755678
• Update Time: 2025-07-01

methyl 7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylate
• SCHEMBL19644249
• 1509085-12-4
• EN300-11978994

• Inchi： 1S/C12H15NO3/c1-15-8-3-4-9-10(12(14)16-2)5-6-13-11(9)7-8/h3-4,7,10,13H,5-6H2,1-2H3
• InChI Key： BYKCYFYJGDIXSG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2C=CC(=CC=2NCC1)OC)=O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylate

Introduction to Methyl 7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylate (CAS No. 1509085-12-4)

Methyl 7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylate, identified by its CAS number 1509085-12-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroquinoline class, a structural motif renowned for its diverse biological activities and pharmacological potential. The presence of a methoxy group at the 7-position and a carboxylate ester at the 4-position introduces unique functional properties that make this compound a valuable scaffold for drug discovery and development.

The< strong>tetrahydroquinoline core is a well-documented pharmacophore in medicinal chemistry, exhibiting a wide range of biological effects across various therapeutic areas. Compounds derived from this scaffold have been investigated for their potential in treating neurological disorders, infectious diseases, and cancer. The specific substitution pattern in methyl 7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylate enhances its interactions with biological targets, making it a promising candidate for further exploration.

In recent years, there has been a surge in research focused on developing novel therapeutics targeting complex diseases. The< strong>7-methoxy moiety in this compound is particularly noteworthy, as it has been shown to modulate enzyme activity and receptor binding affinity. This feature has prompted researchers to explore its potential in inhibiting key enzymes involved in metabolic pathways and signal transduction. Furthermore, the< strong>carboxylate ester functionality at the 4-position provides a site for further chemical modification, allowing for the synthesis of derivatives with enhanced pharmacokinetic properties.

One of the most compelling aspects of methyl 7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylate is its demonstrated efficacy in preclinical studies. Research has indicated that this compound exhibits potent activity against certain cancer cell lines by interfering with critical signaling pathways. Specifically, studies have shown that it can inhibit the growth of tumor cells by modulating the activity of kinases and other enzymes involved in cell proliferation and survival. These findings have generated considerable interest among oncologists and pharmaceutical researchers who are seeking new avenues for cancer treatment.

The< strong>tetrahydroquinoline scaffold is also known for its ability to cross the blood-brain barrier (BBB), making it an attractive candidate for treating central nervous system (CNS) disorders. Methyl 7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylate, with its optimized substitution pattern, has shown promise in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary data suggest that this compound can attenuate cognitive decline and motor dysfunction by interacting with specific neurotransmitter systems within the brain.

In addition to its potential in oncology and neurology, methyl 7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylate has been investigated for its antimicrobial properties. Emerging evidence suggests that this compound can inhibit the growth of various bacterial strains by disrupting essential cellular processes. This finding is particularly relevant in light of the growing crisis posed by antibiotic-resistant pathogens. The ability of< strong>tetrahydroquinoline derivatives to interfere with bacterial biofilms and metabolic pathways offers a novel approach to combating infections caused by multidrug-resistant bacteria.

The synthesis of methyl 7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques have enabled researchers to produce large quantities of the compound for both preclinical and clinical studies.

The pharmacokinetic profile of methyl 7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylate has been thoroughly characterized using non-invasive imaging techniques such as positron emission tomography (PET). These studies have provided valuable insights into how the compound is distributed within the body and how it interacts with target receptors over time. The results indicate that this molecule exhibits favorable pharmacokinetic properties, including good bioavailability and prolonged half-life.

In conclusion, methyl 7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylate(CAS No. 1509085-12-4) is a versatile compound with significant therapeutic potential across multiple disease areas. Its unique structural features have led to promising results in preclinical studies targeting cancer、neurological disorders、and infections. As research continues to uncover new applications for this molecule，it is likely that< strong>tetrahydroquinoline derivatives will play an increasingly important role in modern medicine.